Cas no 1694182-27-8 (2-(4-formyl-1H-imidazol-1-yl)pentanoic acid)

• Product Name: 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid
• CAS No: 1694182-27-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5770762
• PubChem ID: 106716753
• Update Time: 2025-08-03

2-(4-formyl-1H-imidazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1694182-27-8
• 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid
• EN300-724893

• Inchi： 1S/C9H12N2O3/c1-2-3-8(9(13)14)11-4-7(5-12)10-6-11/h4-6,8H,2-3H2,1H3,(H,13,14)
• InChI Key： YUFNDRDUOHTSCY-UHFFFAOYSA-N
• SMILES： OC(C(CCC)N1C=NC(C=O)=C1)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid

2-(4-formyl-1H-imidazol-1-yl)pentanoic acid: A Comprehensive Overview

The compound with CAS No. 1694182-27-8, known as 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an imidazole ring with a pentanoic acid moiety. The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms, and the formyl group attached to it adds further complexity and reactivity to the molecule. The pentanoic acid component introduces a carboxylic acid functionality, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid in drug discovery. Its structure makes it an ideal candidate for exploring various therapeutic applications. For instance, researchers have investigated its ability to act as a modulator of protein-protein interactions, a mechanism that is increasingly recognized as a promising strategy for treating diseases such as cancer and neurodegenerative disorders. The imidazole ring in this compound is particularly significant because it can form hydrogen bonds with target proteins, enhancing its binding affinity.

In addition to its therapeutic potential, 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid has also been explored for its role in chemical synthesis. Its carboxylic acid group makes it a versatile building block for constructing more complex molecules. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound, paving the way for its use in large-scale chemical manufacturing.

The synthesis of 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid involves a multi-step process that typically starts with the preparation of the imidazole derivative. The introduction of the formyl group and subsequent coupling with the pentanoic acid moiety require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps by employing novel catalysts and reaction techniques, which have significantly improved the overall efficiency of the synthesis process.

From a structural standpoint, the molecule exhibits interesting physical properties. Its aromatic imidazole ring contributes to its stability, while the aliphatic chain provides flexibility. These properties make it suitable for applications in both organic and biochemistry. Furthermore, the compound's solubility in various solvents has been extensively studied, making it easier to handle in laboratory settings.

Recent research has also focused on the biological activity of 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for developing new drugs targeting chronic inflammatory diseases. Additionally, its ability to inhibit certain enzymes involved in metabolic pathways has opened up avenues for exploring its role in metabolic disorders.

In conclusion, 2-(4-formyl-1H-imidazol-1-yl)pentanoic acid (CAS No. 1694182-27-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.